Cas no 591-22-0 (3,5-Dimethylpyridine)

• Product Name: 3,5-Dimethylpyridine
• CAS No: 591-22-0
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD00006404
• CID: 38590
• PubChem ID: 11565
• Update Time: 2023-10-31

3,5-Dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylpyridine
• ETHYL-3-AMINOCROTONATE
• ETHYLHYDRAZINOACETATE HYDROCHLORIDE
• 2-FLUORO-5-AMINOPYRIDINE
• 3,5-Lutidine
• 3,5-Lutdcine
• 1,3-lutidine
• 3,5-dimethyl-pyridine
• 3,5-lutidene
• Pyridine,3,5-dimethyl

• MDL： MFCD00006404
• Inchi： InChI=1S/C7H9N/c1-6-3-7(2)5-8-4-6/h3-5H,1-2H3
• InChI Key： HWWYDZCSSYKIAD-UHFFFAOYSA-N
• SMILES： CC1=CC(=CN=C1)C
• BRN： 105682

Computed Properties

• Exact Mass: 107.07300
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless oily liquid, odorous, hygroscopic. [1]
• Density: 0.939 g/mL at 25 °C(lit.)
• Melting Point: −9 °C (lit.)
• Boiling Point: 169-170 °C(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.504(lit.)
• Solubility: Sol
• Water Partition Coefficient: 33 g/L (20 ºC)
• PSA: 12.89000
• LogP: 1.69840
• Vapor Pressure: 1.5 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• pka: 6.15(at 25℃)
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether. [8]

3,5-Dimethylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H302,H312,H315,H318,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-21-23/25-34
• Safety Instruction： S16-S26-S36-S36/37
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：8 (3)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
• Solvents and Organic Chemicals Organic Compounds